Cas no 61791-12-6 (Cremophor EL)

Cremophor EL is a non-ionic solubilizer derived from castor oil. Its key advantages include excellent solubility and emulsification properties for hydrophobic compounds, making it suitable for pharmaceutical applications requiring improved bioavailability and stability of active ingredients in aqueous formulations. It exhibits good skin tolerance and biocompatibility.
Cremophor EL structure
Cremophor EL structure
Product name:Cremophor EL
CAS No:61791-12-6
MF:C4H7Cl2NO2
MW:172.0099
CID:57761
PubChem ID:154733643

Cremophor EL Chemical and Physical Properties

Names and Identifiers

    • polyoxyethylene (20) castor oil (ether, ester)
    • cremophor el
    • castor oil ethoxylated
    • polyoxyethylene castor oil
    • Polyoxyl 35 Castor Oil
    • CASTOR OIL POLYOXYETHYLENE ETHER
    • Metobromuron Solution
    • POE(16)castoroil
    • POE(20)castoroil
    • POE(5)castoroil
    • Polyoxyl 35 Castor O
    • BR,PH5-7
    • BY series
    • Castor Oil Ethoxylate
    • Castor oil, ethoxylated, pH-range 6.0-8.1
    • Cremophor EL series
    • CreMophor® EL
    • Emulsifier EL
    • Emulsifier EL series
    • Ethoxylated castor oil
    • PEG Castor oil
    • RO 40
    • RO series
    • kolliphor EL
    • 1,3-dichloropropan-2-yl carbamate
    • 2-Chloro-1-(chloromethyl)ethyl carbamate
    • Etocas 35
    • CremophorEL
    • NSC12126
    • JMNCUXPHXKHBPY-UHFFFAOYSA-N
    • 1-Chloromethyl-2-chloroethyl=carbamate
    • 2-Propanol,1,3-dichloro-, 2-carbamate
    • Polyoxyl(35)CastorOil
    • Polyoxyl(40) Hydrogenated Castor Oil
    • 61791-12-6
    • 2-[1,3-bis[2-[(Z)-11-hydroxyheptadec-8-enoxy]carbonyloxyethoxy]propan-2-yloxy]ethyl [(Z)-11-hydroxyheptadec-8-enyl] carbonate
    • LXZHFNATOMRESM-AAKVHIHISA-N
    • Cremophor EL
    • MDL: MFCD00130879
    • Inchi: 1S/C4H7Cl2NO2/c5-1-3(2-6)9-4(7)8/h3H,1-2H2,(H2,7,8)
    • InChI Key: JMNCUXPHXKHBPY-UHFFFAOYSA-N
    • SMILES: ClC([H])([H])C([H])(C([H])([H])Cl)OC(N([H])[H])=O

Computed Properties

  • Exact Mass: 478.16756
  • Monoisotopic Mass: 1112.83142299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 94.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.3
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Light yellow transparent liquid.
  • Density: 1.05 g/mL at 20 °C
  • Melting Point: No data available
  • Boiling Point: 305.7±32.0 °C at 760 mmHg
  • Flash Point: 257℃
  • PH: 5.0-7.0 (1g/10 mL in H2O)
  • Stability/Shelf Life: Stable. Incompatible with storng oxidizing agents.
  • PSA: 71.06
  • Solubility: Soluble in water, fatty acids, oils, mineral oils and a variety of organic solvents. Acid resistance, hard water resistance, inorganic salt resistance, alkali resistance at low temperature, hydrolysis in case of strong alkali. It has excellent emulsifying property.

Cremophor EL Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C875008-100g
Cremophor EL
61791-12-6 HLB:13-14,pH:5.0-7.0
100g
¥118.00 2022-09-29
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce44290-100mL
Cremophor EL
61791-12-6 98%
100mL
¥712.00 2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C804845-1kg
Cremophor EL
61791-12-6 pH: 6.0-8.0
1kg
¥498.00 2022-09-02
S e l l e c k ZHONG GUO
S6828-5mg
Cremophor EL
61791-12-6
5mg
RMB576.13 2021-06-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C804845-250ml
Cremophor EL
61791-12-6 pH: 6.0-8.0
250ml
¥126.00 2022-09-02
TRC
P689395-100mg
Polyoxyl 35 Castor Oil
61791-12-6
100mg
$ 81.00 2023-09-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R014055-1kg
Cremophor EL
61791-12-6 pH: 6.0-8.0
1kg
¥478 2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R094920-500g
Cremophor EL
61791-12-6 pH:5.0-7.0
500g
¥257 2024-05-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C804845-50g
Cremophor EL
61791-12-6 pH: 6.0-8.0
50g
¥37.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C875007-2.5kg
Cremophor EL
61791-12-6 HLB:9-10,pH:5.0-7.0
2.5kg
¥896.00 2022-09-29

Cremophor EL Suppliers

Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61791-12-6)Cremophor EL
Order Number:JY039
Stock Status:in Stock/in Stock
Quantity:200KG/ibc
Purity:99%/99%
Pricing Information Last Updated:Friday, 6 September 2024 15:44
Price ($):/
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61791-12-6)
Order Number:SDF475
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61791-12-6)Cremophor EL
Order Number:26058596
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:14
Price ($):discuss personally
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:61791-12-6)Castor oil, ethoxylated
Order Number:JH286
Stock Status:in Stock
Quantity:25kg
Purity:99.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61791-12-6)
Order Number:SFD480
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):

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